Cas no 1248508-62-4 (2,3-difluoro-N-pentylaniline)

• Product Name: 2,3-difluoro-N-pentylaniline
• CAS No: 1248508-62-4
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5167735
• PubChem ID: 61076611
• Update Time: 2025-06-11

2,3-difluoro-N-pentylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-N-pentylaniline
• Benzenamine, 2,3-difluoro-N-pentyl-

• Inchi： 1S/C11H15F2N/c1-2-3-4-8-14-10-7-5-6-9(12)11(10)13/h5-7,14H,2-4,8H2,1H3
• InChI Key： DMSPDLPOWZKFLA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1NCCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Additional information on 2,3-difluoro-N-pentylaniline

2,3-Difluoro-N-Pentylaniline (CAS No: 1248508-62-4)

2,3-Difluoro-N-pentylaniline is a versatile organic compound with the CAS registry number 1248508-62-4. This compound belongs to the class of arylamines, specifically substituted anilines, and finds applications in various fields due to its unique chemical properties and structural features. The molecule consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions, along with an N-pentyl group attached to the nitrogen atom of the amine functional group.

The synthesis of 2,3-difluoro-N-pentylaniline typically involves multi-step reactions, often starting from aniline derivatives and introducing fluorine atoms through electrophilic substitution or nucleophilic aromatic substitution mechanisms. The presence of the N-pentyl group enhances the compound's solubility in organic solvents and contributes to its stability under certain reaction conditions.

Recent studies have highlighted the potential of 2,3-difluoro-N-pentylaniline in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing novel polymeric materials with tailored electronic and mechanical properties. For instance, the compound has been employed in the synthesis of conducting polymers, which are highly sought after for applications in flexible electronics and energy storage devices.

In addition to its role in polymer chemistry, 2,3-difluoro-N-pentylaniline has shown promise in medicinal chemistry as a lead compound for drug discovery. The fluorine atoms at the 2 and 3 positions on the benzene ring contribute to the molecule's lipophilicity and bioavailability, making it a valuable starting material for designing bioactive compounds with potential therapeutic applications.

The compound's reactivity is further influenced by its electronic structure, which facilitates various chemical transformations such as nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of 2,3-difluoro-N-pentylaniline, reducing production costs and improving scalability for industrial applications.

From an environmental standpoint, understanding the degradation pathways of 2,3-difluoro-N-pentylaniline is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and demethylation processes, leading to the formation of less toxic byproducts.

In summary, 2,3-difluoro-N-pentylaniline (CAS No: 1248508-62-4) is a significant compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial settings. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing to innovations in materials science, pharmaceuticals, and beyond.